Cas no 79799-34-1 (1H-Indole-2-carboxylicacid, octahydro-, ethyl ester, hydrochloride (1:1))

1H-Indole-2-carboxylicacid, octahydro-, ethyl ester, hydrochloride (1:1) structure
79799-34-1 structure
Product Name:1H-Indole-2-carboxylicacid, octahydro-, ethyl ester, hydrochloride (1:1)
CAS No:79799-34-1
MF:C11H20ClNO2
MW:233.7350025177
CID:575304
PubChem ID:20217073
Update Time:2025-04-19

1H-Indole-2-carboxylicacid, octahydro-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxylicacid, octahydro-, ethyl ester, hydrochloride (1:1)
    • ethyl 2,3,3a,4,5,6,7,7a-octahydro-1H-indole-2-carboxylate,hydrochloride
    • ethyl octahydro-1H-indole-2-carboxylate hydrochloride
    • Ethyl octahydro-1H-indole-2-carboxylate HCl
    • Ethyl octahydro-1H-indole-2-carboxylate--hydrogen chloride (1/1)
    • DTXSID401000742
    • AKOS032949596
    • EINECS 279-273-5
    • NS00061071
    • FT-0641886
    • 79799-34-1
    • Inchi: 1S/C11H19NO2.ClH/c1-2-14-11(13)10-7-8-5-3-4-6-9(8)12-10;/h8-10,12H,2-7H2,1H3;1H
    • InChI Key: TWGKMVURZNPDDC-UHFFFAOYSA-N
    • SMILES: Cl.O(CC)C(C1CC2CCCCC2N1)=O

Computed Properties

  • Exact Mass: 233.118257
  • Monoisotopic Mass: 233.118257
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Boiling Point: 310.1°C at 760 mmHg
  • Flash Point: 141.3°C
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen